2,2,2-Trifluoroethyl 2-nitrobenzenesulfonate

• Molecular Formula: C8H6F3NO5S
• Molecular Weight: 285.20 g/mol
• IUPAC Name: 2,2,2-trifluoroethyl 2-nitrobenzenesulfonate
• InChI: InChI=1S/C8H6F3NO5S/c9-8(10,11)5-17-18(15,16)7-4-2-1-3-6(7)12(13)14/h1-4H,5H2
• InChI Key: IYKDLGIJFOZFGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)OCC(F)(F)F

Description

2,2,2-Trifluoroethyl 2-nitrobenzenesulfonate is a useful research compound. Its molecular formula is C8H6F3NO5S and its molecular weight is 285.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 110.5 g of o-nitrobenzenesulfonyl chloride and 50.0 g of 2,2,2-trifluoroethanol in 600 ml of diethyl ether was added 52.0 g of triethylamine at 5°-15° over a 45 minute period. The reaction mixture was stirred at 25° for 1 hour then washed with water, dried over MgSO4, and stripped in vacuo to give 2,2,2-trifluoroethyl 2-nitrobenzenesulfonate as an oil weighing 110.3 g.